Cas no 54646-18-3 (1-(2-bromoethoxy)-4-ethoxybenzene)

• Product Name: 1-(2-bromoethoxy)-4-ethoxybenzene
• CAS No: 54646-18-3
• MF: C₁₀H₁₃BrO₂
• MW: 245.113022565842
• CID: 3105616
• PubChem ID: 2384319
• Update Time: 2025-06-26

1-(2-bromoethoxy)-4-ethoxybenzene Chemical and Physical Properties

Names and Identifiers

• 1-(2-Bromo-ethoxy)-4-ethoxy-benzene
• 1-(2-bromoethoxy)-4-ethoxybenzene
• SCHEMBL20442602
• HMS1408M19
• AKOS000199745
• 963-590-7
• 54646-18-3
• EN300-04760
• Enamine_005211
• Z56886341
• G35200
• IDI1_007798

• Inchi： 1S/C10H13BrO2/c1-2-12-9-3-5-10(6-4-9)13-8-7-11/h3-6H,2,7-8H2,1H3
• InChI Key： GWIJIQSINPWYNU-UHFFFAOYSA-N
• SMILES： BrCCOC1C=CC(=CC=1)OCC

Computed Properties

• Exact Mass: 244.00989Da
• Monoisotopic Mass: 244.00989Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 122
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 18.5Ų

Additional information on 1-(2-bromoethoxy)-4-ethoxybenzene

Introduction to 1-(2-bromoethoxy)-4-ethoxybenzene (CAS No. 54646-18-3)

1-(2-bromoethoxy)-4-ethoxybenzene, also known by its CAS number 54646-18-3, is a versatile organic compound with significant applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This compound is characterized by its unique molecular structure, which includes a bromoethoxy group and an ethoxy group attached to a benzene ring. The combination of these functional groups imparts specific chemical properties that make it a valuable intermediate in the synthesis of more complex molecules.

The molecular formula of 1-(2-bromoethoxy)-4-ethoxybenzene is C₁₀H₁₃BrO₂, and its molecular weight is approximately 235.11 g/mol. The compound is a colorless liquid at room temperature and has a boiling point of around 230°C. Its solubility in water is limited, but it is soluble in common organic solvents such as ethanol, acetone, and dichloromethane. These physical properties make it suitable for use in various chemical processes and reactions.

In the pharmaceutical industry, 1-(2-bromoethoxy)-4-ethoxybenzene has gained attention as a key intermediate in the synthesis of several important drugs. For instance, it can be used to synthesize compounds with anti-inflammatory, analgesic, and anti-cancer properties. Recent studies have explored its potential in the development of new therapeutic agents for various diseases. One notable application is in the synthesis of compounds that target specific receptors or enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry in 2022 investigated the use of 1-(2-bromoethoxy)-4-ethoxybenzene as a building block for the synthesis of novel anti-cancer drugs. The researchers found that derivatives of this compound exhibited significant cytotoxic activity against several cancer cell lines, including breast cancer and lung cancer cells. The bromoethoxy group was found to play a crucial role in enhancing the potency and selectivity of the synthesized compounds.

In addition to its pharmaceutical applications, 1-(2-bromoethoxy)-4-ethoxybenzene has been used in materials science for the development of advanced polymers and coatings. Its reactivity with various functional groups allows for the creation of polymers with tailored properties, such as improved mechanical strength, thermal stability, and biocompatibility. These polymers have potential applications in fields such as biomedical engineering and electronics.

The synthetic routes for producing 1-(2-bromoethoxy)-4-ethoxybenzene have been extensively studied and optimized over the years. One common method involves the reaction of 4-ethoxyphenol with 2-bromoethyl bromide in the presence of a base such as potassium carbonate. This reaction proceeds via an SN₂ mechanism, resulting in the formation of the desired product with high yield and purity. Other synthetic methods include nucleophilic substitution reactions using different leaving groups and transition metal-catalyzed coupling reactions.

The safety and environmental impact of 1-(2-bromoethoxy)-4-ethoxybenzene are important considerations for its industrial use. While it is not classified as a hazardous material under current regulations, proper handling and storage practices are recommended to ensure worker safety and environmental protection. It is important to follow standard laboratory protocols when working with this compound to minimize any potential risks.

In conclusion, 1-(2-bromoethoxy)-4-ethoxybenzene (CAS No. 54646-18-3) is a valuable compound with diverse applications in pharmaceuticals, materials science, and chemical synthesis. Its unique molecular structure and reactivity make it an important intermediate in the development of new drugs and advanced materials. Ongoing research continues to explore new uses and derivatives of this compound, highlighting its significance in modern chemistry.